Cas no 2060046-39-9 (methyl 2-bromo-5H,6H,8H-imidazo2,1-c1,4oxazine-3-carboxylate)

• Product Name: methyl 2-bromo-5H,6H,8H-imidazo2,1-c1,4oxazine-3-carboxylate
• CAS No: 2060046-39-9
• MF: C₈H₉BrN₂O₃
• MW: 261.072661161423
• MDL: MFCD30499361
• CID: 5183390
• PubChem ID: 125454532
• Update Time: 2025-05-28

methyl 2-bromo-5H,6H,8H-imidazo2,1-c1,4oxazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 8H-Imidazo[2,1-c][1,4]oxazine-3-carboxylic acid, 2-bromo-5,6-dihydro-, methyl ester
• methyl 2-bromo-5H,6H,8H-imidazo2,1-c1,4oxazine-3-carboxylate

• MDL： MFCD30499361
• Inchi： 1S/C8H9BrN2O3/c1-13-8(12)6-7(9)10-5-4-14-3-2-11(5)6/h2-4H2,1H3
• InChI Key： VUNFSEWEFVPESN-UHFFFAOYSA-N
• SMILES： O1CCN2C(C(OC)=O)=C(Br)N=C2C1

Additional information on methyl 2-bromo-5H,6H,8H-imidazo2,1-c1,4oxazine-3-carboxylate

Research Brief on Methyl 2-Bromo-5H,6H,8H-Imidazo[2,1-c][1,4]Oxazine-3-Carboxylate (CAS: 2060046-39-9)

Methyl 2-bromo-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylate (CAS: 2060046-39-9) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of methyl 2-bromo-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylate as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the imidazo-oxazine core and bromo-substitution, make it a versatile building block for the development of small-molecule inhibitors targeting various disease pathways. Researchers have explored its utility in the design of compounds with potential anticancer, antiviral, and anti-inflammatory properties.

One of the most notable advancements in this area is the use of this compound in the synthesis of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. A recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of methyl 2-bromo-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylate exhibited potent inhibitory activity against specific kinase targets, with promising selectivity profiles. These findings suggest that this compound could serve as a valuable scaffold for the development of next-generation kinase inhibitors.

In addition to its applications in kinase inhibition, methyl 2-bromo-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylate has also been investigated for its potential in antiviral drug discovery. A study conducted by a team of researchers at a leading pharmaceutical company revealed that analogs of this compound displayed significant activity against RNA viruses, including SARS-CoV-2. The researchers attributed this activity to the compound's ability to interfere with viral replication machinery, highlighting its potential as a starting point for the development of broad-spectrum antiviral agents.

The synthetic accessibility of methyl 2-bromo-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylate has also been a focus of recent research. Several innovative synthetic routes have been reported, including metal-catalyzed cross-coupling reactions and photochemical transformations, which offer improved yields and scalability. These advancements are expected to facilitate the broader adoption of this compound in medicinal chemistry campaigns.

Despite the promising results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of derivatives based on this scaffold. Future research directions may include structure-activity relationship (SAR) studies to refine the compound's efficacy and safety profiles, as well as investigations into its mechanism of action at the molecular level.

In conclusion, methyl 2-bromo-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylate (CAS: 2060046-39-9) represents a promising chemical entity with diverse applications in drug discovery. Its versatility as a synthetic intermediate and its potential biological activities make it a valuable tool for researchers in the field. Continued exploration of this compound and its derivatives is likely to yield significant contributions to the development of novel therapeutics.